N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C13H17BrN6O2/c1-19(2)12-16-10(17-13(18-12)20(3)4)7-15-11(21)8-5-6-9(14)22-8/h5-6H,7H2,1-4H3,(H,15,21)
• InChI Key: MAUHLQAQPQPMCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC=C(O2)Br)N(C)C
• Molecular Formula: C13H17BrN6O2
• Molecular Weight: 369.22 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-bromofuran-2-carboxamide, also known as BTFA, is a chemical compound that has shown promising results in scientific research applications. It is a heterocyclic compound that contains a triazine ring and a furan ring, and it has been synthesized using various methods.

Scientific Research Applications

Synthesis and Chemical Properties

Polycondensation and Derivatives : A study by Matsukawa et al. (1980) focused on synthesizing bi-functional melamine derivatives and analyzing their polycondensates. They prepared derivatives by displacing chlorine atoms of cyanuric chloride with methylamino groups, followed by treatment with aqueous formaldehyde, leading to new compounds with potential applications in materials science (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).

DNA Binding and Cytotoxicity : Wakelin et al. (2003) synthesized bis(9-aminoacridine-4-carboxamides) linked with various chains, designed to bisintercalate into DNA, potentially inhibiting transcription and showing cytotoxicity. This synthesis demonstrates the chemical's application in studying DNA interactions and possibly in developing new therapeutic agents (Wakelin, Bu, Eleftheriou, Parmar, Hayek, & Stewart, 2003).

Nucleic Acid Binding Agents : Spychała et al. (1994) reported the synthesis of dicationic diaryltriazines, which bind strongly to DNA and inhibit topoisomerase II, underscoring the potential for developing new antimicrobial or anticancer agents (Spychała, Boykin, Wilson, Zhao, Tidwell, Dykstra, Hall, & Jones, 1994).

Potential Applications

Antimicrobial Studies : Patel et al. (2010) synthesized series of s-triazine-based heterocycles and evaluated their antimicrobial activities, indicating the compound's relevance in developing new antimicrobial agents (Patel, Chikhalia, Shah, Patel, Kaswala, & Buha, 2010).

Coupling Reagents in Synthesis : Coste et al. (1990) introduced BroP (bromo tris(dimethylamino) phosphonium hexafluorophosphate) as a suitable reagent for coupling N-methylated amino acids, demonstrating the compound's utility in peptide synthesis (Coste, Dufour, Pantaloni, & Castro, 1990).